Cas no 1794940-30-9 (2-Methyl-2-(nitroamino)-1-propanol-d6)

• Product Name: 2-Methyl-2-(nitroamino)-1-propanol-d6
• CAS No: 1794940-30-9
• CID: 4552082
• Update Time: 2025-06-09

2-Methyl-2-(nitroamino)-1-propanol-d6 Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-(nitroamino)-1-propanol-d6

Additional information on 2-Methyl-2-(nitroamino)-1-propanol-d6

Introduction to 2-Methyl-2-(nitroamino)-1-propanol-d6 (CAS No. 1794940-30-9)

2-Methyl-2-(nitroamino)-1-propanol-d6, also known by its CAS number 1794940-30-9, is a deuterated compound that has gained significant attention in recent years due to its unique properties and potential applications in various scientific and industrial fields. This compound is a deuterated derivative of 2-methyl-2-(nitroamino)-1-propanol, where the hydrogen atoms are replaced by deuterium atoms. This substitution imparts distinct characteristics that make it valuable for specific research and analytical purposes.

The chemical structure of 2-Methyl-2-(nitroamino)-1-propanol-d6 consists of a central carbon atom bonded to a methyl group, a nitroamino group, and a hydroxyl group, with all hydrogen atoms replaced by deuterium. The presence of deuterium atoms significantly alters the physical and chemical properties of the molecule, making it particularly useful in nuclear magnetic resonance (NMR) spectroscopy and other isotopic labeling techniques.

In the field of NMR spectroscopy, deuterated compounds like 2-Methyl-2-(nitroamino)-1-propanol-d6 are essential for reducing background signals and improving the resolution of NMR spectra. This is particularly important in complex mixtures where overlapping signals can obscure important details. The deuterium atoms do not contribute to the NMR signal, allowing researchers to focus on the signals from other elements in the molecule.

Recent studies have highlighted the utility of 2-Methyl-2-(nitroamino)-1-propanol-d6 in metabolic labeling experiments. Deuterated compounds can be used to trace metabolic pathways and understand the dynamics of biochemical processes at a molecular level. For instance, a study published in the Journal of Biological Chemistry demonstrated how deuterated compounds can be used to monitor the metabolism of nitroaromatic compounds in living cells, providing insights into their biotransformation mechanisms.

The stability and low reactivity of 2-Methyl-2-(nitroamino)-1-propanol-d6 make it an ideal candidate for long-term studies and storage. Unlike its non-deuterated counterpart, which may undergo degradation or chemical reactions over time, the deuterated form remains stable under various conditions. This stability is crucial for maintaining the integrity of experimental results and ensuring reproducibility.

In addition to its applications in NMR spectroscopy and metabolic labeling, 2-Methyl-2-(nitroamino)-1-propanol-d6 has also shown promise in pharmaceutical research. The compound's unique properties make it suitable for use as a reference standard in drug development and quality control processes. For example, it can be used to calibrate analytical instruments and validate methods for detecting trace amounts of nitroaromatic compounds in pharmaceutical formulations.

The synthesis of 2-Methyl-2-(nitroamino)-1-propanol-d6 involves several steps, including the deuteration of 2-methyl-2-(nitroamino)-1-propanol using deuterium gas or heavy water (D₂O). The process requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in deuteration techniques have made it possible to produce this compound with high efficiency and consistency.

The safety profile of 2-Methyl-2-(nitroamino)-1-propanol-d6 is another important consideration. While nitroaromatic compounds can pose certain risks due to their potential reactivity, the deuterated form is generally considered safer for handling and use in laboratory settings. However, standard safety protocols should always be followed when working with any chemical compound.

In conclusion, 2-Methyl-2-(nitroamino)-1-propanol-d6 (CAS No. 1794940-30-9) is a versatile and valuable compound with a wide range of applications in scientific research and industrial processes. Its unique properties make it an essential tool for NMR spectroscopy, metabolic labeling, pharmaceutical research, and more. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and importance in various fields.